Cas no 2418714-77-7 (2-(3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-5-ethynyl-2-methylphenyl)acetic acid)

• Product Name: 2-(3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-5-ethynyl-2-methylphenyl)acetic acid
• CAS No: 2418714-77-7
• MF: C₂₀H₂₆N₂O₄
• MW: 358.431445598602
• CID: 5677791
• PubChem ID: 165772732
• Update Time: 2025-10-24

2-(3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-5-ethynyl-2-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26628265
• 2418714-77-7
• 2-(3-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-5-ethynyl-2-methylphenyl)acetic acid
• 2-(3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-5-ethynyl-2-methylphenyl)acetic acid

• Inchi： 1S/C20H26N2O4/c1-6-15-11-16(13-18(23)24)14(2)17(12-15)21-7-9-22(10-8-21)19(25)26-20(3,4)5/h1,11-12H,7-10,13H2,2-5H3,(H,23,24)
• InChI Key： BKEFQNXLOQXWPC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C=C(C#C)C=C(CC(=O)O)C=2C)CC1)=O

Computed Properties

• Exact Mass: 358.18925731g/mol
• Monoisotopic Mass: 358.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.1Ų

Additional information on 2-(3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-5-ethynyl-2-methylphenyl)acetic acid

Research Brief on 2-(3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-5-ethynyl-2-methylphenyl)acetic acid (CAS: 2418714-77-7)

In recent years, the compound 2-(3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-5-ethynyl-2-methylphenyl)acetic acid (CAS: 2418714-77-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features including a piperazine ring, ethynyl group, and acetic acid moiety, has shown promising potential in various therapeutic applications. The tert-butoxycarbonyl (Boc) protecting group enhances its stability and reactivity, making it a valuable intermediate in drug discovery and development.

Recent studies have focused on the synthesis and biological evaluation of this compound, particularly its role as a key intermediate in the development of small-molecule inhibitors targeting specific enzymes or receptors. For instance, research has demonstrated its utility in the synthesis of novel kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The ethynyl group in the molecule allows for further functionalization via click chemistry, enabling the rapid generation of diverse compound libraries for high-throughput screening.

One of the most notable findings is the compound's application in the development of proteolysis-targeting chimeras (PROTACs). PROTACs are bifunctional molecules that recruit E3 ubiquitin ligases to target proteins for degradation, offering a novel approach to drug discovery. The structural flexibility of 2-(3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-5-ethynyl-2-methylphenyl)acetic acid makes it an ideal linker or warhead in PROTAC design, facilitating the degradation of previously "undruggable" targets.

In addition to its role in PROTACs, this compound has also been investigated for its potential in modulating G protein-coupled receptors (GPCRs). GPCRs are a major class of drug targets, and the piperazine moiety in the molecule is a common pharmacophore in GPCR ligands. Preliminary studies suggest that derivatives of this compound exhibit selective binding to specific GPCR subtypes, opening new avenues for the treatment of neurological and cardiovascular disorders.

The synthetic routes to 2-(3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-5-ethynyl-2-methylphenyl)acetic acid have been optimized to improve yield and purity. Recent advancements in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient and scalable production of this compound. These improvements are critical for its broader application in medicinal chemistry and drug development.

Despite its promising potential, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetics, bioavailability, and off-target effects need to be addressed through further preclinical studies. However, the growing body of research underscores the importance of 2-(3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-5-ethynyl-2-methylphenyl)acetic acid as a versatile tool in chemical biology and a valuable asset in the quest for novel therapeutics.

In conclusion, the compound 2-(3-{4-(tert-butoxy)carbonylpiperazin-1-yl}-5-ethynyl-2-methylphenyl)acetic acid (CAS: 2418714-77-7) represents a significant advancement in medicinal chemistry. Its unique structural features and multifunctional applications make it a key player in the development of next-generation drugs. Continued research and optimization will likely unlock its full potential, paving the way for innovative treatments across a range of diseases.